Cas no 918540-33-7 (2,1,3-Benzothiadiazole-5-carboxylic acid, 1,1-dimethylethyl ester)
918540-33-7 structure
Product Name:2,1,3-Benzothiadiazole-5-carboxylic acid, 1,1-dimethylethyl ester
CAS No:918540-33-7
MF:C11H12N2O2S
MW:236.290181159973
CID:773253
PubChem ID:16093348
Update Time:2025-04-19
2,1,3-Benzothiadiazole-5-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole-5-carboxylic acid, 1,1-dimethylethyl ester
- tert-butyl 2,1,3-benzothiadiazole-5-carboxylate
- 918540-33-7
- DTXSID40582279
-
- Inchi: 1S/C11H12N2O2S/c1-11(2,3)15-10(14)7-4-5-8-9(6-7)13-16-12-8/h4-6H,1-3H3
- InChI Key: YVJYYGZWAUKODB-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC(=CC2=N1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 236.06194880g/mol
- Monoisotopic Mass: 236.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 80.3Ų
2,1,3-Benzothiadiazole-5-carboxylic acid, 1,1-dimethylethyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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